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Compound of Interest

Compound Name: 2-Chloro-6-methylthiophenol

Cat. No.: B098659 Get Quote

An In-depth Technical Guide to 2-Chloro-6-
methylthiophenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structural and chemical

properties of 2-Chloro-6-methylthiophenol. It includes a summary of its physicochemical

data, its unique SMILES notation for computational applications, and a discussion of its known

applications in chemical synthesis. This document is intended to serve as a foundational

resource for professionals in research and development who are interested in the properties

and potential applications of this compound.

Structural Information and Chemical Identity
2-Chloro-6-methylthiophenol, also known as 2-chloro-6-methylbenzenethiol, is an aromatic

organosulfur compound. Its structure consists of a benzene ring substituted with a chlorine

atom, a methyl group, and a thiol group at positions 2, 6, and 1 respectively.

SMILES Notation: The Simplified Molecular Input Line Entry System (SMILES) notation for 2-
Chloro-6-methylthiophenol is: CC1=C(C(=CC=C1)Cl)S[1]
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This notation provides a linear representation of the molecule's structure, which is invaluable

for cheminformatics and computational chemistry applications.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Chloro-6-methylthiophenol is
presented in the table below. This data is essential for understanding its behavior in various

chemical and biological systems.

Property Value Reference

Molecular Formula C7H7ClS [1]

Molecular Weight 158.65 g/mol [1]

Appearance Clear colorless to yellow liquid [2]

Boiling Point 135 °C

Refractive Index 1.5920-1.5980 @ 20°C [2]

CAS Number 18858-05-4 [1]

Experimental Data
Spectroscopic Data
While detailed experimental protocols for acquiring spectroscopic data are not readily available

in the public domain, the following information has been reported regarding the analysis of 2-
Chloro-6-methylthiophenol:

¹H NMR Spectroscopy: Spectra have been recorded on a BRUKER AC-300 instrument. The

sample was sourced from Maybridge Chemical Company Ltd.

Infrared (IR) Spectroscopy: Attenuated Total Reflectance (ATR) IR spectra have been

obtained using a Bruker Tensor 27 FT-IR instrument. The sample was sourced from Alfa

Aesar, Thermo Fisher Scientific.

A comprehensive analysis of these spectra would be required to assign specific peaks to the

molecular structure of 2-Chloro-6-methylthiophenol.
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Synthesis and Reactivity
Synthesis
A detailed, peer-reviewed experimental protocol for the synthesis of 2-Chloro-6-
methylthiophenol is not prominently available in the surveyed literature. However, a patent

describes a method for preparing the related compound, 2-chloro-6-methylthiotoluene, via a

diazotization reaction of 2-chloro-6-aminotoluene with a sodium thiomethoxide aqueous

solution.[3] This suggests that a similar synthetic strategy could potentially be adapted for the

synthesis of 2-Chloro-6-methylthiophenol. General methods for thiophenol synthesis, such

as the Newman-Kwart rearrangement or the Leuckart thiophenol reaction, may also be

applicable.[4]

Chemical Reactivity and Applications
2-Chloro-6-methylthiophenol is known to have applications in chemical synthesis. It has been

described as a catalyst for hydrogenation and as a dehydrogenating agent, which can be

useful in the synthesis of conjugates. Its catalytic activity in hydrogenation can be enhanced in

the presence of trimethylaluminium.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activity of 2-Chloro-
6-methylthiophenol. No studies have been identified that describe its effects on biological

systems, its mechanism of action, or its involvement in any signaling pathways. The potential

for this compound in drug development is therefore unknown and would require significant

further investigation.

Logical Relationships in Chemical Applications
While a biological signaling pathway cannot be depicted, the following diagram illustrates the

logical relationship of 2-Chloro-6-methylthiophenol in its known chemical applications.
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Caption: Logical relationship of 2-Chloro-6-methylthiophenol in chemical synthesis.

Conclusion
2-Chloro-6-methylthiophenol is a well-characterized small molecule with defined structural

and physical properties. Its primary known utility lies in the field of chemical synthesis, where it

can function as a catalyst and a dehydrogenating agent. A significant gap in the current

knowledge exists regarding its biological activity. For researchers and professionals in drug

development, this compound represents an unexplored chemical entity. Future studies are

warranted to investigate its potential pharmacological effects and to determine if it interacts with

any biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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